3-(4-Methoxyphenyl)-5-[(2,4,5-trichlorophenoxy)methyl]-1,2-oxazole

• IUPAC Name: 3-(4-methoxyphenyl)-5-[(2,4,5-trichlorophenoxy)methyl]-1,2-oxazole
• InChI: InChI=1S/C17H12Cl3NO3/c1-22-11-4-2-10(3-5-11)16-6-12(24-21-16)9-23-17-8-14(19)13(18)7-15(17)20/h2-8H,9H2,1H3
• InChI Key: LDKSIFTWYOKTFV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=C2)COC3=CC(=C(C=C3Cl)Cl)Cl
• Molecular Formula: C17H12Cl3NO3
• Molecular Weight: 384.6 g/mol

Description

3-(4-Methoxyphenyl)-5-[(2,4,5-trichlorophenoxy)methyl]-1,2-oxazole, also known as MTPOX, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MTPOX is a synthetic compound that was first synthesized in 2009 by a team of researchers led by Dr. Xiaofei Zheng at the University of California, Riverside. Since then, MTPOX has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Scientific Research Applications

Synthesis and Antimicrobial Activity of 1,2,4‐Triazoles In this study, a series of 1,2,4-triazoles, including 3-(2',4',6'-Trichlorophenoxymethyl)-4-(4"-methoxyphenyl)-5-aryl-1,2,4-triazoles, were synthesized and their antimicrobial activities were investigated. The results suggest potential applications of these compounds in combating microbial infections (Patel et al., 2003).

Neuroprotective and Neurotrophic Effects

Synthesis and Biological Activity of Novel 5-(ω-Aryloxyalkyl)oxazole Derivatives as Brain-Derived Neurotrophic Factor Inducers A series of 5-(ω-aryloxyalkyl)oxazole derivatives were synthesized, with a focus on evaluating their effects on Brain-Derived Neurotrophic Factor (BDNF) production in human neuroblastoma cells. These compounds, including derivatives of 3-(4-methoxyphenyl)-5-[(2,4,5-trichlorophenoxy)methyl]-1,2-oxazole, showed potential as BDNF inducers, suggesting possible applications in neuroprotective therapies (Maekawa et al., 2003).

Anti-cancer and Molecular Docking Studies

Molecular Stabilities, Conformational Analyses, and Molecular Docking Studies of Benzimidazole Derivatives as EGFR Inhibitors This study explored the anti-cancer properties and molecular interactions of various benzimidazole derivatives, including those related to 3-(4-methoxyphenyl)-5-[(2,4,5-trichlorophenoxy)methyl]-1,2-oxazole. The findings highlighted the potential of these compounds in cancer treatment through interactions with the Epidermal Growth Factor Receptor (EGFR) binding pocket, shedding light on their mechanism of action and therapeutic potential (Karayel, 2021).

Antitumor, Anti-inflammatory, and Antioxidant Activities

The Synthesis and Physicochemical Properties of 2-(5-Methoxyphenyl-1H-1,2,4-Triazole-3-ylthio) Acetonitriles and Their Iminoethers This research delved into the synthesis and properties of a class of compounds, including derivatives of 3-(4-methoxyphenyl)-5-[(2,4,5-trichlorophenoxy)methyl]-1,2-oxazole, revealing potential pharmacological activities such as antitumor, anti-inflammatory, and antioxidant. These findings underscore the therapeutic potential and diverse applications of these compounds in medicinal chemistry (Sameluk & Kaplaushenko, 2015).